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Compound of Interest

Compound Name:
N-butyryl-L-Homoserine lactone-

d5

Cat. No.: B10767133 Get Quote

This guide provides essential safety protocols and logistical plans for researchers, scientists,

and drug development professionals handling N-butyryl-L-Homoserine lactone-d5. Given the

conflicting safety information between the deuterated and non-deuterated forms of this

compound, a precautionary approach is strongly advised. The following procedures are based

on the potential hazards associated with the non-deuterated analogue, ensuring a high

standard of laboratory safety.

Hazard Assessment and Precautionary Principle
While the Safety Data Sheet (SDS) for N-butyryl-L-Homoserine lactone-d5 may not classify it

as a hazardous substance, the non-deuterated form, N-butyryl-L-Homoserine lactone, is

categorized as hazardous.[1] It is prudent to handle the deuterated compound with the same

level of caution. The primary hazards associated with the non-deuterated form include:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]
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This material should be considered hazardous until further information becomes available.[3]

Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for N-butyryl-L-Homoserine lactone-d5.

Property Value Citations

Molecular Formula C₈H₈D₅NO₃ [3]

Molecular Weight 176.2 g/mol [3]

Appearance Crystalline solid [4]

Purity ≥99% deuterated forms (d₁-d₅) [3]

Storage Temperature -20°C [3]

Stability ≥ 4 years at -20°C [3]

Solubility

DMF: 30 mg/mL DMSO: 30

mg/mL PBS (pH 7.2): 10

mg/mL

[3]

Operational Plan: Handling and Use
A systematic approach is crucial for safely handling N-butyryl-L-Homoserine lactone-d5, from

preparation to disposal.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling this compound to prevent exposure.
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Protection Type PPE Specification Citations

Eye Protection
Chemical safety goggles or

glasses with side shields.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Body Protection Laboratory coat. [2]

Step-by-Step Handling Protocol
a. Preparation and Weighing:

Ventilation: Always handle the solid compound and its solutions inside a certified chemical

fume hood to avoid inhalation of dust or aerosols.[2]

Pre-Handling Check: Before use, visually inspect the container for any damage or leaks.

Weighing: Carefully weigh the required amount of the crystalline solid on a calibrated

analytical balance within the fume hood. Use appropriate weighing paper or a container.

Avoid creating dust.

b. Reconstitution and Solution Preparation:

Solvent Selection: Choose an appropriate solvent based on experimental needs. N-butyryl-
L-Homoserine lactone-d5 is soluble in organic solvents such as DMSO and DMF.[3]

Dissolving: Add the solvent to the weighed solid. For stock solutions, it is recommended to

purge the solvent with an inert gas before use.[3]

Aqueous Solutions: For experiments requiring aqueous solutions, further dilutions from a

stock solution should be made. Direct dissolution in aqueous buffers like PBS (pH 7.2) is

also possible.[3] Note that aqueous solutions are not recommended for storage for more

than one day.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of exposure or a spill.
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Incident Type Immediate Action Citations

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing.

[2]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[2]

Inhalation

Move the individual to fresh air

and keep them in a position

comfortable for breathing. If

symptoms persist, seek

medical attention.

[2]

Ingestion

If swallowed, rinse mouth with

water. Do not induce vomiting.

Seek immediate medical

attention.

[2]

Spill

Evacuate the area. Wear full

PPE. For small spills, absorb

the material with an inert, non-

combustible absorbent (e.g.,

vermiculite, sand). Collect the

waste in a sealed container for

disposal. Prevent the spill from

entering drains.

[2]

Disposal Plan
Proper disposal is essential to ensure laboratory and environmental safety. Do not dispose of

this chemical as household waste.
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Solid Waste: Unused solid N-butyryl-L-Homoserine lactone-d5 and any materials

contaminated with the solid (e.g., weighing paper, gloves) should be collected in a clearly

labeled, sealed container for hazardous chemical waste.

Liquid Waste: Solutions containing N-butyryl-L-Homoserine lactone-d5 should be collected

in a designated, labeled hazardous waste container. Do not mix with other waste streams

unless compatible.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on hazardous waste disposal procedures.

Workflow Visualization
The following diagram illustrates the standard operating procedure for safely handling and

disposing of N-butyryl-L-Homoserine lactone-d5.
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Caption: Workflow for Safe Handling and Disposal of N-butyryl-L-Homoserine lactone-d5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10767133?utm_src=pdf-body-img
https://www.benchchem.com/product/b10767133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10767133?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/n-butyryl-l-homoserine-lactone-d5.html
https://www.caymanchem.com/product/10007898/n-butyryl-l-homoserine-lactone
https://www.caymanchem.com/product/10007899/n-butyryl-l-homoserine-lactone-d5
https://www.evitachem.com/product/evt-10899474
https://www.benchchem.com/product/b10767133#personal-protective-equipment-for-handling-n-butyryl-l-homoserine-lactone-d5
https://www.benchchem.com/product/b10767133#personal-protective-equipment-for-handling-n-butyryl-l-homoserine-lactone-d5
https://www.benchchem.com/product/b10767133#personal-protective-equipment-for-handling-n-butyryl-l-homoserine-lactone-d5
https://www.benchchem.com/product/b10767133#personal-protective-equipment-for-handling-n-butyryl-l-homoserine-lactone-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10767133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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